Cas no 83846-60-0 (Butanal,2-[chloro(4-fluorophenyl)methylene]-)

Butanal,2-[chloro(4-fluorophenyl)methylene]- structure
83846-60-0 structure
Product name:Butanal,2-[chloro(4-fluorophenyl)methylene]-
CAS No:83846-60-0
MF:C11H10ClFO
MW:212.647905826569
CID:729349
PubChem ID:44148813

Butanal,2-[chloro(4-fluorophenyl)methylene]- Chemical and Physical Properties

Names and Identifiers

    • Butanal,2-[chloro(4-fluorophenyl)methylene]-
    • 2-[chloro(4-fluorophenyl)methylene]butyraldehyde
    • 2-[chloro-(4-fluorophenyl)methylidene]butanal
    • EINECS 281-037-1
    • 83846-60-0
    • 2-(Chloro(4-fluorophenyl)methylene)butyraldehyde
    • Inchi: InChI=1S/C11H10ClFO/c1-2-8(7-14)11(12)9-3-5-10(13)6-4-9/h3-7H,2H2,1H3/b11-8-
    • InChI Key: ZGIFYCALAOVWQJ-FLIBITNWSA-N
    • SMILES: CCC(=C(C1=CC=C(C=C1)F)Cl)C=O

Computed Properties

  • Exact Mass: 212.040421
  • Monoisotopic Mass: 212.040421
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 229
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 17.1
  • XLogP3: 3.1

Experimental Properties

  • Density: 1.184
  • Boiling Point: 284°C at 760 mmHg
  • Flash Point: 125.6°C
  • Refractive Index: 1.524

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